Cas no 1599940-06-3 (Cyclobutaneethanamine, N,β,β-trimethyl-)

Cyclobutaneethanamine, N,β,β-trimethyl-, is a specialized organic compound featuring a cyclobutane ring substituted with an ethylamine group, further modified by N- and β-methylations. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry and pharmaceutical research. The rigid cyclobutane scaffold enhances conformational stability, while the tertiary amine functionality offers potential for further derivatization or coordination. Its tailored substitution pattern may influence reactivity, solubility, and binding interactions, rendering it useful in ligand design or as a building block for bioactive molecules. The compound’s defined stereochemistry and purity are critical for reproducible applications in medicinal chemistry or material science.
Cyclobutaneethanamine, N,β,β-trimethyl- structure
1599940-06-3 structure
Product Name:Cyclobutaneethanamine, N,β,β-trimethyl-
CAS No:1599940-06-3
MF:C9H19N
MW:141.2538626194
CID:6007707
PubChem ID:116490860
Update Time:2025-10-30

Cyclobutaneethanamine, N,β,β-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneethanamine, N,β,β-trimethyl-
    • EN300-2983081
    • SCHEMBL23894764
    • (2-cyclobutyl-2-methylpropyl)(methyl)amine
    • 1599940-06-3
    • Inchi: 1S/C9H19N/c1-9(2,7-10-3)8-5-4-6-8/h8,10H,4-7H2,1-3H3
    • InChI Key: KAZBREDAZFIMFT-UHFFFAOYSA-N
    • SMILES: C1(C(C)(C)CNC)CCC1

Computed Properties

  • Exact Mass: 141.151749610g/mol
  • Monoisotopic Mass: 141.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.868±0.06 g/cm3(Predicted)
  • Boiling Point: 165.0±8.0 °C(Predicted)
  • pka: 10.86±0.30(Predicted)

Cyclobutaneethanamine, N,β,β-trimethyl- Pricemore >>

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Additional information on Cyclobutaneethanamine, N,β,β-trimethyl-

Comprehensive Overview of Cyclobutaneethanamine, N,β,β-trimethyl- (CAS No. 1599940-06-3)

Cyclobutaneethanamine, N,β,β-trimethyl- (CAS No. 1599940-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its cyclobutane ring and ethanamine backbone, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its steric effects and conformational rigidity, which make it a valuable building block in synthetic chemistry.

In recent years, the demand for N,β,β-trimethyl derivatives has surged, driven by their utility in designing novel bioactive molecules. The compound’s CAS No. 1599940-06-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physicochemical properties, and potential industrial applications, highlighting its multidisciplinary appeal.

One of the trending topics associated with Cyclobutaneethanamine, N,β,β-trimethyl- is its role in small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery systems, this compound’s structural versatility positions it as a candidate for modulating protein-protein interactions. Additionally, its lipophilicity and metabolic stability are key factors under investigation for optimizing pharmacokinetic profiles.

From an SEO perspective, queries like "Cyclobutaneethanamine uses" or "CAS 1599940-06-3 solubility" are common, indicating user interest in practical data. The compound’s thermal stability and reactivity under various conditions are also frequently discussed in forums and research papers. To address these queries, this overview consolidates verified information while emphasizing the compound’s non-hazardous nature and compliance with safety regulations.

Another area of exploration is the compound’s potential in green chemistry. As industries shift toward sustainable practices, N,β,β-trimethyl-cyclobutaneethanamine is being evaluated for eco-friendly synthesis routes. Researchers are optimizing catalytic processes to reduce waste and energy consumption, aligning with global environmental goals.

In summary, Cyclobutaneethanamine, N,β,β-trimethyl- (CAS No. 1599940-06-3) represents a promising scaffold in modern chemistry. Its applications span pharmaceuticals, materials science, and sustainable technology, making it a subject of ongoing innovation. By addressing user-centric questions and highlighting its scientific significance, this article aims to serve as a reliable resource for professionals and enthusiasts alike.

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